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Compound of Interest

Compound Name: 5-Norbornene-2-methanol

Cat. No.: B8022476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Norbornene-2-methanol, a
versatile bicyclic alcohol widely utilized in polymer chemistry and organic synthesis. This

document outlines its chemical and physical properties, provides detailed experimental

protocols for its synthesis, and explores its primary applications.

Core Properties and Identification
5-Norbornene-2-methanol is a bicyclic organic compound that exists as a mixture of endo and

exo stereoisomers. The CAS registry number for the isomeric mixture is 95-12-5.[1] The exo

isomer is also available commercially with the CAS number 13360-81-1.

Physicochemical Properties
The key physical and chemical properties of 5-Norbornene-2-methanol are summarized in the

table below, providing a valuable resource for experimental planning and execution.
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Property Value Reference

CAS Number
95-12-5 (mixture of endo and

exo)
[1]

13360-81-1 (exo isomer)

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.18 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 97 °C at 20 mmHg [2][3]

200-205 °C at 760 mmHg (exo

isomer)

Density 1.027 g/mL at 25 °C [3]

1.030 g/mL at 25 °C (exo

isomer)

Refractive Index (n20/D) 1.500 [3]

1.499 (exo isomer)

Flash Point 87 °C (188.6 °F) - closed cup

90.55 °C (195.0 °F) (exo

isomer)

Solubility

Miscible with most common

organic solvents; slightly

soluble in hot water.

[3]

Synthesis of 5-Norbornene-2-methanol
The primary industrial synthesis of 5-Norbornene-2-methanol is achieved through a Diels-

Alder reaction.[4][5][6] This [4+2] cycloaddition involves the reaction of cyclopentadiene with

allyl alcohol.[2][3]
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Experimental Protocol: Diels-Alder Cycloaddition
This protocol describes a common method for the synthesis of 5-Norbornene-2-methanol.

Materials:

Cyclopentadiene

Allyl alcohol (acryl alcohol)

Pressure reactor

Procedure:

Charge the pressure reactor with cyclopentadiene and allyl alcohol in a molar ratio of 1:2.4.

[2][3]

Seal the reactor and heat the mixture to a temperature of 170-180 °C.[2][3]

Maintain the reaction under a pressure of 4-5 atm.[2][3]

After the reaction is complete, cool the reactor to room temperature and carefully vent any

excess pressure.

The resulting product is 5-Norbornene-2-methanol. Purification can be achieved through

distillation. The product typically has a boiling point of 82-83 °C at 10 mmHg.[2][3]

Expected Yield: Approximately 74%.[2][3]

Characterization: The product can be characterized by infrared (IR) spectroscopy, which will

show characteristic absorption peaks at approximately 3500 cm⁻¹ (O-H stretching), 2930-2895

cm⁻¹ and 2880-2830 cm⁻¹ (C-H stretching), and 1200-1100 cm⁻¹ (C-O stretching).[2][3]

Below is a diagram illustrating the synthesis workflow.
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Synthesis of 5-Norbornene-2-methanol
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Caption: Workflow for the synthesis of 5-Norbornene-2-methanol.

Applications in Research and Industry
5-Norbornene-2-methanol serves as a crucial monomer in the synthesis of various polymers.

Its strained bicyclic structure makes it particularly suitable for ring-opening metathesis

polymerization (ROMP).

Key applications include:

Polymer Modification: It is used as a monomer to modify condensation and addition

polymers, enhancing properties such as thermal stability and mechanical strength for

coatings and other materials.[2][3]
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Copolymerization: Co-polymerization of 5-norbornene-2-methanol with olefins like

ethylene, using heterogeneous silica-supported catalysts, has been reported.

Preparation of Functionalized Molecules: It serves as a precursor in the synthesis of more

complex molecules. For instance, it has been used in the preparation of 4-(norborn-2-ene-5-

ylmethyleneoxy)-2,2′:6′,2′′-terpyridine and 5-{[(3,5-di-t-butyl-4-hydroxy-

benzoyl)oxy]methyl}-2-norbornene (BHBN).[2][3]

The logical relationship of its applications is depicted in the following diagram.

Applications of 5-Norbornene-2-methanol
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Caption: Applications derived from 5-Norbornene-2-methanol.

Safety and Handling
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5-Norbornene-2-methanol is considered a hazardous substance.[7] It is harmful if swallowed,

inhaled, or in contact with skin.[7] Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area or under a fume hood.

Conclusion
5-Norbornene-2-methanol is a valuable and versatile chemical intermediate with significant

applications in polymer science and organic synthesis. Its unique bicyclic structure, a result of

the elegant Diels-Alder reaction, imparts desirable properties to the materials derived from it. A

thorough understanding of its properties, synthesis, and safe handling procedures is essential

for its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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